Cas no 38668-49-4 (2-Propanol,1,1'-[(3-methylphenyl)imino]bis-)

• Product Name: 2-Propanol,1,1'-[(3-methylphenyl)imino]bis-
• CAS No: 38668-49-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 319449
• PubChem ID: 13329270
• Update Time: 2025-04-19

2-Propanol,1,1'-[(3-methylphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-[(3-methylphenyl)imino]bis-
• 1-[N-(2-hydroxypropyl)-3-methylanilino]propan-2-ol
• 1,1'-(m-Tolylimino)dipropan-2-ol
• 1,1'-[(3-methylphenyl)imino]dipropan-2-ol
• 38668-49-4
• EINECS 254-076-7
• DTXSID80959507
• 1,1'-[(3-Methylphenyl)azanediyl]di(propan-2-ol)
• NS00058944
• SCHEMBL9446173

• Inchi： 1S/C13H21NO2/c1-10-5-4-6-13(7-10)14(8-11(2)15)9-12(3)16/h4-7,11-12,15-16H,8-9H2,1-3H3
• InChI Key： AGRSZBOCZMNJIN-UHFFFAOYSA-N
• SMILES： OC(C)CN(C1C=CC=C(C)C=1)CC(C)O

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7